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Cat. No.: B167696

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenylanthracene is a polycyclic aromatic hydrocarbon that exhibits strong fluorescence,
making it a valuable tool for various sensing applications. Its fluorescence properties are
sensitive to the local environment, allowing for the detection and quantification of a range of
analytes and physical parameters. These application notes provide an overview of the
principles and detailed protocols for utilizing 1-Phenylanthracene as a fluorescent probe.

The sensing mechanism of 1-Phenylanthracene often relies on fluorescence quenching, a
process where the fluorescence intensity of the probe decreases in the presence of a specific
analyte (quencher).[1] This quenching can occur through various mechanisms, including
collisional (dynamic) quenching and the formation of a non-fluorescent ground-state complex
(static quenching).[1][2] The relationship between the fluorescence intensity and the quencher
concentration is typically described by the Stern-Volmer equation.[3]

Key Photophysical Properties

The utility of 1-Phenylanthracene as a fluorescent probe is underpinned by its photophysical
characteristics. While specific values can vary with the solvent and temperature, typical
properties are summarized below.
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Property Value/Range Reference
Molecular Formula C20H14 [4]
Molecular Weight 254.33 g/mol [4]
Excitation Wavelength (Aex) ~360-380 nm [5]
Emission Wavelength (Aem) ~400-450 nm [5]

Fluorescence Quantum Yield
(PF)

Can be high, dependent on

solvent and aggregation state.

For example, a derivative
showed a ®F of 0.92 in

cyclohexane.

[4]

Fluorescence Lifetime (To)

~3-6 ns

[5]

Application 1: Sensing of Nitroaromatic Compounds

1-Phenylanthracene can be employed for the detection of electron-deficient nitroaromatic

compounds, which are common components in explosives. The sensing mechanism is based

on fluorescence quenching upon interaction with the nitroaromatic analyte.[2][6]

Signaling Pathway

The interaction between 1-Phenylanthracene and a nitroaromatic compound (quencher) leads

to a decrease in fluorescence intensity. This can be due to photoinduced electron transfer

(PET) from the excited state of 1-Phenylanthracene to the electron-accepting nitroaromatic

compound.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167696#using-1-phenylanthracene-as-a-fluorescent-
probe-for-sensing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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